Cas no 84863-84-3 (3-chloro-4-methylbenzene-1-carbothioamide)

• Product Name: 3-chloro-4-methylbenzene-1-carbothioamide
• CAS No: 84863-84-3
• MF: C₈H₈ClNS
• MW: 185.673819541931
• MDL: MFCD20716633
• CID: 4222084
• PubChem ID: 12953389
• Update Time: 2025-04-24

3-chloro-4-methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 3-chloro-4-methyl-
• 3-chloro-4-methylbenzene-1-carbothioamide
• 3-Chloro-4-methylbenzenecarbothioamide
• EN300-1982025
• 84863-84-3
• DTXSID801283332

• MDL： MFCD20716633
• Inchi： 1S/C8H8ClNS/c1-5-2-3-6(8(10)11)4-7(5)9/h2-4H,1H3,(H2,10,11)
• InChI Key： AMXCWWIEUBMNKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(N)=S)C=CC=1C

Computed Properties

• Exact Mass: 185.0065981Da
• Monoisotopic Mass: 185.0065981Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes